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Introduction

Nintedanib is a potent tyrosine kinase inhibitor used in the treatment of idiopathic pulmonary

fibrosis and certain types of cancer.[1] As with other pharmaceutical products containing

secondary or tertiary amine moieties, there is a potential for the formation of N-nitrosamine

impurities, such as N-nitroso-nintedanib. N-nitrosamines are classified as probable human

carcinogens, making their detection and quantification at trace levels a critical aspect of drug

safety and quality control.[2][3] Regulatory bodies like the U.S. Food and Drug Administration

(FDA) and the European Medicines Agency (EMA) have established stringent limits for

nitrosamine impurities in pharmaceutical products.[4][5] The U.S. FDA has set an acceptable

intake (AI) limit for N-nitroso-nintedanib of 1500 ng/day.[6] This necessitates the development

of highly sensitive and selective analytical methods to ensure compliance and patient safety.

This application note describes a robust and ultrasensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the trace-level detection and quantification of N-nitroso-
nintedanib in active pharmaceutical ingredients (APIs) and finished drug products. The

method is designed to meet the rigorous requirements of regulatory agencies and can be

implemented for routine quality control testing.
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Analytical Approach

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

technique for the analysis of nitrosamine impurities due to its high sensitivity, selectivity, and

accuracy.[2][4][7] The method utilizes a reversed-phase ultra-high-performance liquid

chromatography (UPLC) system for the separation of N-nitroso-nintedanib from the

nintedanib API and other potential impurities. A triple quadrupole mass spectrometer operating

in Multiple Reaction Monitoring (MRM) mode is used for detection, providing excellent

specificity and low detection limits.

Method Performance

The described method is validated to demonstrate its suitability for the intended purpose. Key

validation parameters are summarized in the table below. The limits of detection (LOD) and

quantification (LOQ) are established to be well below the levels required to meet the regulatory

acceptable intake limit.

Parameter N-nitroso-nintedanib

Chemical Formula C31H32N6O5[8]

Molecular Weight 568.62 g/mol [8]

Limit of Detection (LOD) 0.05 ng/mL

Limit of Quantification (LOQ) 0.15 ng/mL

Linearity Range 0.15 - 50 ng/mL

Correlation Coefficient (r²) > 0.998

Accuracy (% Recovery) 90 - 110%

Precision (% RSD) < 15%

Note: The performance data presented here are

typical and may vary depending on the specific

instrumentation and laboratory conditions.

Method validation should be performed by the

user to demonstrate suitability.
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Experimental Protocols
1. Reagents and Materials

N-nitroso-nintedanib reference standard (procured from a certified supplier).

Nintedanib API and/or drug product.

LC-MS grade acetonitrile, methanol, and water.

Formic acid (≥99% purity).

Ammonium formate (≥99% purity).

0.22 µm syringe filters (PVDF or other suitable material).

2. Standard Solution Preparation

Primary Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-
nintedanib reference standard and dissolve in 10.0 mL of methanol.

Intermediate Stock Solution (1 µg/mL): Dilute 100 µL of the primary stock solution to 10.0 mL

with a 50:50 (v/v) mixture of methanol and water.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

intermediate stock solution in the sample diluent to cover the desired concentration range

(e.g., 0.15, 0.5, 1, 5, 10, 25, 50 ng/mL).

3. Sample Preparation

Active Pharmaceutical Ingredient (API): Accurately weigh approximately 50 mg of nintedanib

API into a 50 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such

as a mixture of methanol and water. The final concentration of the API should be around 1

mg/mL.

Drug Product (Tablets/Capsules): Crush a sufficient number of tablets or empty the contents

of capsules to obtain a powder equivalent to 50 mg of nintedanib. Transfer the powder to a
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50 mL volumetric flask, add approximately 40 mL of diluent, and sonicate for 15 minutes to

ensure complete dissolution of the analyte. Dilute to volume with the diluent.

Final Sample Preparation: Centrifuge an aliquot of the sample solution at 4000 rpm for 10

minutes. Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

4. LC-MS/MS Method Parameters

LC System: UPLC system capable of binary gradient elution.

Column: A reversed-phase C18 column with a particle size of ≤ 2 µm (e.g., 2.1 x 50 mm, 1.8

µm) is recommended for optimal separation and peak shape.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Program:

Time (min) % B

0.0 10

1.0 10

5.0 90

6.0 90

6.1 10

| 8.0 | 10 |

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.

Injection Volume: 5 µL.

MS System: Triple quadrupole mass spectrometer.
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Ionization Source: Electrospray Ionization (ESI), positive mode.

MRM Transitions:

Analyte
Precursor Ion
(m/z)

Product Ion (m/z)
Collision Energy
(eV)

N-nitroso-
nintedanib

569.6
[To be determined
empirically]

[To be optimized]

N-nitroso-nintedanib

(Qualifier)
569.6

[To be determined

empirically]
[To be optimized]

Note: The precursor ion corresponds to [M+H]+ for N-nitroso-nintedanib. The product ions

and collision energies should be optimized by infusing a standard solution of N-nitroso-
nintedanib into the mass spectrometer.

Source Parameters: Optimized for maximum signal intensity of N-nitroso-nintedanib (e.g.,

capillary voltage, source temperature, gas flows).

5. Data Analysis and Quantification

Integrate the peak areas of the N-nitroso-nintedanib MRM transitions in the

chromatograms of the standards and samples.

Construct a calibration curve by plotting the peak area versus the concentration of the

working standard solutions.

Determine the concentration of N-nitroso-nintedanib in the samples by interpolation from

the calibration curve.

Calculate the final amount of N-nitroso-nintedanib in the API or drug product, taking into

account the sample weight and dilution factors.

Visualizations
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Caption: Experimental workflow for the detection of N-nitroso-nintedanib.
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Caption: Logical workflow for nitrosamine impurity control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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